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Compound of Interest

Compound Name: ETP-45835

Cat. No.: B2487396 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of ETP-45835.

ETP-45835, a potent dual inhibitor of MNK1 and MNK2 kinases, is a valuable tool in cancer

and metabolic research. As with any research chemical, proper handling and disposal are

paramount to ensure laboratory safety and environmental protection. This document provides a

comprehensive guide to the safe disposal of ETP-45835, adhering to standard laboratory

safety protocols.

While a specific Safety Data Sheet (SDS) for ETP-45835 is not publicly available, this guide is

based on best practices for the disposal of similar research-grade chemical compounds.

I. Chemical and Physical Properties
A summary of the known properties of ETP-45835 dihydrochloride is provided below. This

information is crucial for assessing potential hazards and determining the appropriate disposal

route.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2487396?utm_src=pdf-interest
https://www.benchchem.com/product/b2487396?utm_src=pdf-body
https://www.benchchem.com/product/b2487396?utm_src=pdf-body
https://www.benchchem.com/product/b2487396?utm_src=pdf-body
https://www.benchchem.com/product/b2487396?utm_src=pdf-body
https://www.benchchem.com/product/b2487396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2487396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name
4-[5-(4-Piperidinyl)-1H-pyrazol-

3-yl]pyridine dihydrochloride
[1]

Molecular Formula C₁₃H₁₆N₄·2HCl [1]

Molecular Weight 301.21 g/mol [1]

Appearance White to off-white solid

Solubility
Soluble in water (to 100 mM)

and DMSO
[1]

Storage
Desiccate at room temperature

or -20°C, protect from light
[1]

CAS Number 2136571-30-5 [1]

II. Personal Protective Equipment (PPE)
Before handling ETP-45835, all personnel must be equipped with the appropriate personal

protective equipment to minimize exposure.

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A laboratory coat.

Respiratory Protection: In cases of potential aerosolization or handling of fine powders, a

properly fitted respirator is recommended.

III. Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the disposal of ETP-45835. This

procedure is designed to be general and should be adapted to comply with the specific

regulations of your institution and local authorities.

Segregation of Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.merckmillipore.com/IL/en/product/mm/454862
https://www.merckmillipore.com/IL/en/product/mm/454862
https://www.merckmillipore.com/IL/en/product/mm/454862
https://www.merckmillipore.com/IL/en/product/mm/454862
https://www.merckmillipore.com/IL/en/product/mm/454862
https://www.merckmillipore.com/IL/en/product/mm/454862
https://www.benchchem.com/product/b2487396?utm_src=pdf-body
https://www.benchchem.com/product/b2487396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2487396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Properly segregate waste containing ETP-45835 from other laboratory waste streams.

Do not mix with incompatible materials.

Containerization:

Use a designated, leak-proof, and clearly labeled waste container.

The container should be made of a material compatible with the chemical (e.g., high-

density polyethylene - HDPE).

Label the container with "Hazardous Waste," the chemical name ("ETP-45835"), and any

known hazard symbols.

Collection of Waste:

Solid Waste: Collect unused or expired ETP-45835 powder in its original container or a

suitable, labeled waste container. Contaminated materials such as weighing paper, pipette

tips, and gloves should also be placed in this container.

Liquid Waste: For solutions of ETP-45835, collect the liquid waste in a designated, labeled

container. Do not dispose of solutions down the drain.

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from general laboratory traffic.

The storage area should be cool and dry.

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the chemical waste.

Provide the EHS department with all necessary information about the waste, including its

chemical composition and quantity.
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IV. Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills of solid material, carefully sweep or vacuum the powder, avoiding

dust generation. Place the collected material in a labeled hazardous waste container. For

liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it

in the waste container.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Report: Report the spill to your laboratory supervisor and the EHS department.

V. Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for ETP-45835.
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Caption: Workflow for the safe disposal of ETP-45835.
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By adhering to these procedures, researchers can ensure the safe and responsible

management of ETP-45835 waste, contributing to a secure and compliant laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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